Cas no 313530-88-0 (2-{3-methyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetamide)

• Product Name: 2-{3-methyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetamide
• CAS No: 313530-88-0
• MF: C₁₃H₁₉N₅O₃S
• MW: 325.386660814285
• CID: 6185077
• Update Time: 2025-06-10

2-{3-methyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-methyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetamide
• 2-((7-isopentyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetamide
• 2-{[3-methyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide
• Acetamide, 2-[[2,3,6,7-tetrahydro-3-methyl-7-(3-methylbutyl)-2,6-dioxo-1H-purin-8-yl]thio]-

• Inchi： 1S/C13H19N5O3S/c1-7(2)4-5-18-9-10(15-13(18)22-6-8(14)19)17(3)12(21)16-11(9)20/h7H,4-6H2,1-3H3,(H2,14,19)(H,16,20,21)
• InChI Key： VIMPSMIMLGBVAF-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1=NC2=C(N1CCC(C)C)C(=O)NC(=O)N2C

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 9.47±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-{3-methyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetamide

Introduction to Compound with CAS No 313530-88-0 and Product Name: 2-{3-methyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetamide

The compound in question, identified by the CAS number 313530-88-0, is a sophisticated molecule with a rich structural framework. Its product name, 2-{3-methyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetamide, underscores its complex chemical composition and potential biological significance. This introduction delves into the compound's structure, properties, and the latest research applications that highlight its importance in the field of chemical biology and pharmaceutical development.

The molecular structure of this compound features a purine core, which is a fundamental building block in nucleic acids and has been extensively studied for its pharmacological properties. The presence of a sulfanyl group at the 8-position of the purine ring and an acetamide moiety at the 2-position introduces unique reactivity and functionality. This structural arrangement not only makes the compound an intriguing subject for synthetic chemistry but also suggests potential therapeutic applications.

Recent advancements in drug discovery have emphasized the importance of targeting specific biological pathways to develop more effective treatments. The purine scaffold of this compound has been explored for its ability to interact with enzymes and receptors involved in various diseases. For instance, modifications at the 2-, 6-, and 8-positions of purine derivatives have been shown to modulate enzyme activity and binding affinity. The 3-methyl-7-(3-methylbutyl)-2,6-dioxo substituents in this compound contribute to its distinct chemical profile, potentially enhancing its interaction with biological targets.

The acetamide group at the 2-position is another critical feature that influences the compound's behavior. Acetamides are known for their ability to enhance solubility and bioavailability, making them valuable in drug design. In addition, the sulfanyl group at the 8-position introduces a polar moiety that can improve binding interactions with hydrophilic residues in proteins. These structural elements collectively contribute to the compound's potential as a lead molecule in pharmaceutical research.

In recent years, there has been growing interest in developing small molecules that can modulate inflammatory pathways. Purine derivatives have been reported to exhibit anti-inflammatory properties by inhibiting key enzymes such as xanthine oxidase and adenosine deaminase. The sulfanyl group in this compound may play a role in modulating these pathways by influencing enzyme kinetics or binding affinity. Furthermore, the dioxo group at the 2-position could contribute to redox-sensitive interactions, making the compound a candidate for treating oxidative stress-related diseases.

Another area of interest is the use of purine derivatives as antiviral agents. The structural similarity between this compound and known antiviral drugs suggests that it may possess inhibitory activity against viral enzymes or receptors. For example, modifications at the purine core have been shown to disrupt viral replication cycles by interfering with nucleotide synthesis or RNA polymerization. The 3-methyl-7-(3-methylbutyl) substituents may enhance binding affinity to viral targets while minimizing off-target effects.

Computational studies have also played a significant role in understanding the potential of this compound. Molecular docking simulations can predict how it interacts with biological targets such as enzymes or receptors. These simulations have revealed that the purine scaffold and its substituents can fit into binding pockets of interest with high affinity. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are crucial for understanding its reactivity and pharmacological effects.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity. Advances in synthetic methodologies have enabled chemists to construct complex molecules like this one with high precision. The development of novel catalysts and reaction conditions has further streamlined the synthesis process, making it more efficient and scalable.

In conclusion, the compound with CAS number 313530-88-0 and product name 2-{3-methyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetamide is a promising candidate for further research in chemical biology and pharmaceutical development. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new applications for purine derivatives, compounds like this one will undoubtedly play a significant role in developing innovative therapies for various diseases.